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Compound of Interest

Compound Name: SV119

Cat. No.: B15579769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of SV119, a selective sigma-2 (σ₂) receptor ligand utilized in cancer research. The information

is compiled to ensure the safety of laboratory personnel and to provide clear, procedural

guidance for operational and disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for SV119 was not publicly available at the time

of this document's creation. The following guidance is based on general safety protocols for

handling novel research chemicals with unknown toxicological properties and information

available from the supplier, MedKoo Biosciences, which indicates the compound is shipped as

a non-hazardous chemical.[1] It is imperative to supplement this guidance with a thorough risk

assessment before commencing any work.

Immediate Safety Precautions
SV119 is intended for research use only.[1] As with any chemical compound where the

toxicological properties are not extensively characterized, caution should be exercised.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. If

irritation persists, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

This information is based on standard laboratory chemical safety and is not specific to SV119.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the specific PPE

requirements for the planned experimental protocol. The following table summarizes the

recommended baseline PPE for handling SV119.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (or other

chemically resistant gloves)

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area. Use a

certified respirator if aerosols

may be generated or if working

outside of a fume hood.

To prevent inhalation of the

compound, particularly if it is in

powdered form or if aerosols

are created.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: All work with solid SV119 or concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Procedural Controls:

Designate a specific area for handling SV119.

Avoid the generation of dust and aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Short-term (days to weeks): Store at 0 - 4 °C, dry, and protected from light.
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Long-term (months to years): Store at -20 °C, dry, and protected from light.

Disposal Plan
All waste materials contaminated with SV119 should be treated as chemical waste and

disposed of in accordance with local, state, and federal regulations.

Waste Streams:

Waste Type Disposal Procedure

Unused solid SV119
Collect in a sealed, labeled, and appropriate

chemical waste container.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed chemical waste

bag or container.

Liquid Waste (e.g., solutions containing SV119)

Collect in a sealed, labeled, and appropriate

liquid chemical waste container. Do not dispose

of down the drain.

Contaminated PPE
Dispose of as chemical waste in a designated,

sealed container.

Experimental Workflow for Safe Handling of SV119

Preparation Handling (in Fume Hood) Cleanup & Disposal Final Steps

Conduct Risk Assessment Don Appropriate PPE Weigh Solid SV119 Prepare Stock Solution Perform Experiment Decontaminate Work Area Segregate & Label Waste Dispose of Waste via EH&S Doff PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of SV119 from preparation to disposal.
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Emergency Occurs

Spill or Personal Exposure?

Spill Size?

Spill

Exposure Type?

Exposure

Small Spill:
- Alert others

- Absorb with inert material
- Clean area

- Dispose as chemical waste

Small

Large Spill:
- Evacuate area
- Contact EH&S
- Prevent entry

Large

Skin/Eye Contact:
- Flush with water for 15 min

- Remove contaminated clothing
- Seek medical attention

Skin/Eye

Inhalation/Ingestion:
- Move to fresh air

- Seek immediate medical attention

Inhalation/
Ingestion

Click to download full resolution via product page

Caption: Decision tree for emergency response to an SV119 spill or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15579769#personal-protective-equipment-for-
handling-sv119]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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